Cas no 61546-02-9 (1H-Imidazolium, 1-ethyl-3-octyl-, bromide)

1H-Imidazolium, 1-ethyl-3-octyl-, bromide structure
61546-02-9 structure
Product Name:1H-Imidazolium, 1-ethyl-3-octyl-, bromide
CAS No:61546-02-9
MF:C13H27BrN2
MW:291.270882844925
CID:475414
PubChem ID:71394761
Update Time:2025-04-19

1H-Imidazolium, 1-ethyl-3-octyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-ethyl-3-octyl-, bromide
    • 1-ethyl-3-octyl-1,2-dihydroimidazol-1-ium,bromide
    • 1-Ethyl-3-octyl-2,3-dihydro-1H-imidazol-1-ium bromide
    • DTXSID10816432
    • 61546-02-9
    • Inchi: 1S/C13H26N2.BrH/c1-3-5-6-7-8-9-10-15-12-11-14(4-2)13-15;/h11-12H,3-10,13H2,1-2H3;1H
    • InChI Key: BHKGNHGJXZPYNK-UHFFFAOYSA-N
    • SMILES: [Br-].[NH+]1(C=CN(CCCCCCCC)C1)CC

Computed Properties

  • Exact Mass: 262.9245
  • Monoisotopic Mass: 290.13576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 9.14
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